Cas no 50450-73-2 (2-Benzothiazolamine,5-methoxy-N-methyl-)

2-Benzothiazolamine,5-methoxy-N-methyl- structure
50450-73-2 structure
Product Name:2-Benzothiazolamine,5-methoxy-N-methyl-
CAS No:50450-73-2
MF:C9H10N2OS
MW:194.253500461578
CID:376127
PubChem ID:148497
Update Time:2025-04-19

2-Benzothiazolamine,5-methoxy-N-methyl- Chemical and Physical Properties

Names and Identifiers

    • 2-Benzothiazolamine,5-methoxy-N-methyl-
    • 2-Benzothiazolamine,5-methoxy-N-methyl-(9CI)
    • 2-Benzothiazolamine, 5-methoxy-N-methyl-
    • DTXSID30198484
    • SCHEMBL3128174
    • 50450-73-2
    • 5-Methoxy-N-methyl-2-benzothiazolamine
    • Inchi: 1S/C9H10N2OS/c1-10-9-11-7-5-6(12-2)3-4-8(7)13-9/h3-5H,1-2H3,(H,10,11)
    • InChI Key: LWXZUFYKLCKILN-UHFFFAOYSA-N
    • SMILES: S1C(NC)=NC2C=C(C=CC1=2)OC

Computed Properties

  • Exact Mass: 194.0515
  • Monoisotopic Mass: 194.05138412g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 179
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 62.4Ų

Experimental Properties

  • PSA: 34.15
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